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Compound of Interest

Compound Name: 2-Bromo-3,4,5-trichloropyridine

Cat. No.: B596866 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-3,4,5-trichloropyridine
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-3,4,5-trichloropyridine (CAS No.

1330061-11-4) is not readily available in the public domain. The following guidance is a

conservative recommendation based on the safety data of structurally similar halogenated

pyridines. It is imperative to treat this compound with a high degree of caution, assuming it may

have significant hazards. All laboratory work should be conducted by trained personnel in a

controlled environment.

This guide provides essential procedural information for researchers, scientists, and drug

development professionals on the safe handling, use, and disposal of 2-Bromo-3,4,5-
trichloropyridine. Given the lack of specific data, a risk assessment should be performed

before commencing any work.

Personal Protective Equipment (PPE)
Based on the hazards associated with similar halogenated pyridines, which include skin and

eye irritation, and potential respiratory effects, the following personal protective equipment is

mandatory.[1][2][3]
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Goggles

Chemical splash goggles that

provide a complete seal

around the eyes are required.

A face shield should be worn

over goggles if there is a

splash hazard.

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

incidental contact. For

prolonged handling, consider

double-gloving or using more

robust gloves like butyl rubber.

Always inspect gloves for

integrity before use and

replace them immediately if

contaminated.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and kept fully

buttoned. Ensure clothing worn

underneath is made of natural

fibers like cotton.

Respiratory Protection Fume Hood / Respirator

All handling of 2-Bromo-3,4,5-

trichloropyridine must be

conducted in a certified

chemical fume hood.[4] If a

fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Operational Plan: Safe Handling Protocol
A systematic approach is crucial when working with this compound. The following step-by-step

protocol outlines the procedures for safe handling from preparation to post-experimental
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cleanup.

1. Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment and reagents.

Don the required personal protective equipment as detailed in the table above.

Have an emergency plan and ensure access to an eyewash station and safety shower.

2. Handling:

Dispense the chemical carefully to avoid generating dust or aerosols.

Keep the container tightly closed when not in use.[1]

Avoid contact with skin and eyes.[3]

Wash hands thoroughly after handling, even if gloves were worn.[1][3]

3. Post-Handling and Cleanup:

Decontaminate the work surface and any equipment used.

Remove PPE carefully to avoid cross-contamination.

Dispose of contaminated materials as hazardous waste according to the disposal plan.

Disposal Plan
All waste containing 2-Bromo-3,4,5-trichloropyridine, including contaminated gloves,

absorbent materials, and empty containers, must be treated as hazardous waste.

Waste Segregation: Collect all waste in a designated, labeled, and sealed container.

Container Labeling: Clearly label the waste container with "Hazardous Waste" and the

chemical name.
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Disposal: Dispose of the waste through an approved waste disposal plant, following all local,

state, and federal regulations.[1][2] Do not allow the product to enter drains or waterways.[1]

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromo-3,4,5-trichloropyridine.
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Caption: Workflow for Safe Handling of 2-Bromo-3,4,5-trichloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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